Cas no 1539775-03-5 (1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid)

1-(1-Methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a cyclohexane backbone substituted with a methylimidazole moiety. This compound is of interest in medicinal chemistry and organic synthesis due to its structural hybridity, combining the rigidity of a cyclohexane ring with the electron-rich properties of an imidazole group. The carboxylic acid functionality enhances its utility as a versatile intermediate for further derivatization, such as amide formation or esterification. Its balanced lipophilicity and potential for hydrogen bonding make it suitable for applications in drug discovery, particularly in the design of enzyme inhibitors or receptor modulators. The compound's stability and synthetic accessibility further contribute to its practical value in research settings.
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid structure
1539775-03-5 structure
Product Name:1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
CAS No:1539775-03-5
MF:C11H16N2O2
MW:208.256942749023
CID:6072763
PubChem ID:82611623
Update Time:2025-11-01

1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
    • EN300-1844310
    • 1539775-03-5
    • Inchi: 1S/C11H16N2O2/c1-13-8-7-12-9(13)11(10(14)15)5-3-2-4-6-11/h7-8H,2-6H2,1H3,(H,14,15)
    • InChI Key: GBDAQLCGBNBBHO-UHFFFAOYSA-N
    • SMILES: OC(C1(C2=NC=CN2C)CCCCC1)=O

Computed Properties

  • Exact Mass: 208.121177757g/mol
  • Monoisotopic Mass: 208.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.1Ų

1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1844310-0.05g
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
1539775-03-5
0.05g
$827.0 2023-09-19
Enamine
EN300-1844310-0.1g
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
1539775-03-5
0.1g
$867.0 2023-09-19
Enamine
EN300-1844310-0.25g
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
1539775-03-5
0.25g
$906.0 2023-09-19
Enamine
EN300-1844310-0.5g
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
1539775-03-5
0.5g
$946.0 2023-09-19
Enamine
EN300-1844310-1.0g
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
1539775-03-5
1g
$1214.0 2023-05-26
Enamine
EN300-1844310-2.5g
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
1539775-03-5
2.5g
$1931.0 2023-09-19
Enamine
EN300-1844310-5.0g
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
1539775-03-5
5g
$3520.0 2023-05-26
Enamine
EN300-1844310-10.0g
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
1539775-03-5
10g
$5221.0 2023-05-26
Enamine
EN300-1844310-1g
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
1539775-03-5
1g
$986.0 2023-09-19
Enamine
EN300-1844310-5g
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
1539775-03-5
5g
$2858.0 2023-09-19

Additional information on 1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid

Introduction to 1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid (CAS No. 1539775-03-5)

1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1539775-03-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexane ring conjugated with a carboxylic acid functional group and an imidazole moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of the 1-methyl-1H-imidazol-2-yl substituent suggests possible interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and development.

The compound's structural framework combines the flexibility of the cyclohexane ring with the rigid heterocyclic system of imidazole, which is well-documented for its role in various biological processes. The carboxylic acid group at the 1-position of the cyclohexane ring introduces polarity and reactivity, enabling diverse chemical modifications and functionalization strategies. These features make 1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in imidazole derivatives due to their broad spectrum of biological activities. Imidazole-based compounds have been explored for their potential applications in antimicrobial, antiviral, anti-inflammatory, and anticancer therapies. The 1-methyl-1H-imidazol-2-yl moiety, in particular, has been shown to enhance binding affinity to certain biological targets, including enzymes and receptors. This structural feature has prompted researchers to investigate its incorporation into more complex molecules as a pharmacophore.

The cyclohexane ring in 1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid contributes to the molecule's overall conformational flexibility, which can be exploited to optimize interactions with biological targets. The carboxylic acid group provides a site for hydrogen bonding, which is crucial for stabilizing protein-ligand interactions. These characteristics make the compound an attractive candidate for structure-based drug design.

Recent studies have highlighted the importance of cyclohexane derivatives in medicinal chemistry. The cyclohexane ring is a common motif in many biologically active compounds due to its ability to adopt favorable conformations that mimic natural biomolecules. Additionally, the carboxylic acid group can participate in various chemical reactions, such as esterification and amidation, allowing for further derivatization and optimization.

The imidazole ring itself is a well-studied pharmacophore with demonstrated efficacy in multiple therapeutic areas. Its aromaticity and ability to form hydrogen bonds make it an ideal candidate for interacting with biological targets. The methyl group at the 1-position of the imidazole ring further enhances its binding properties by increasing lipophilicity while maintaining overall solubility.

In the context of drug discovery, 1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid represents a promising scaffold for developing novel therapeutics. Its unique structural features offer opportunities for designing molecules with enhanced pharmacokinetic properties and improved target specificity. The compound's potential applications span across various therapeutic areas, including oncology, immunology, and neurology.

One of the most compelling aspects of this compound is its potential as a lead structure for further optimization. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can identify analogs with improved biological activity and reduced toxicity. These approaches have already been successfully applied to other imidazole-based compounds, suggesting that 1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid could follow a similar path.

The synthesis of 1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid presents an interesting challenge due to its complex structural features. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the preparation of intricate heterocyclic systems with high precision.

From a mechanistic standpoint, the reactivity of the carboxylic acid group provides multiple avenues for functionalization. For instance, esterification or amidation can be employed to enhance solubility or improve metabolic stability. Additionally, the imidazole moiety can undergo various transformations, including alkylation or sulfonylation, which can further modulate biological activity.

The potential applications of CAS No. 1539775-03-5 extend beyond traditional small-molecule drug development. Its structural features make it suitable for use as an intermediate in the synthesis of more complex biologics or peptidomimetics. These larger molecules often require rigid scaffolds to maintain stability and bioactivity upon administration.

In conclusion, 1539775–03–5 represents a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of a cyclohexane ring、a carboxylic acid group、and an imidazole moiety offers opportunities for designing novel therapeutics with diverse applications。Further exploration into its synthetic pathways、biological activities、and pharmacological properties will undoubtedly yield valuable insights into its utility as a drug development scaffold。

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.